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Compound of Interest

Compound Name: QF0301B

Cat. No.: B1663483

The following table summarizes the key physical and mechanical properties of QF0301B
alongside other representative tungsten carbide grades. QF0301B is presented here as a high-
performance grade with 10% cobalt and a sub-micron grain size, optimized for applications
requiring high wear resistance and good edge strength. It is compared with grades that have
varying cobalt content and grain sizes to illustrate the trade-offs between hardness and
toughness.
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Note: Data is compiled from various manufacturer datasheets and represents typical values.
TRS values can vary based on specific test methodologies.

Experimental Protocols

The quantitative data presented above is derived from standardized testing methodologies
designed to ensure consistency and comparability across different materials. The primary tests
for tungsten carbide grades evaluate hardness, strength, and wear resistance.

Hardness Testing

Hardness is a measure of a material's resistance to localized plastic deformation such as
scratching or indentation. For tungsten carbide, it is most commonly measured on the Rockwell
A scale (HRA).

o Test Method: ASTM B294 - Standard Test Method for Hardness Testing of Cemented
Carbides.

e Procedure:

o

A conical diamond indenter (Brale indenter) is used.

[¢]

A minor load of 10 kgf is first applied to the polished surface of the carbide sample to seat
the indenter.

[¢]

A major load of 60 kgf is then applied for a specified duration.

[¢]

The major load is removed, and the difference in penetration depth between the major and
minor loads is measured.
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o This depth measurement is converted into a hardness number on the Rockwell A scale. A
shallower indentation results in a higher HRA value.

Transverse Rupture Strength (TRS) Testing

Transverse Rupture Strength measures the flexural strength or toughness of the material. It is
a critical parameter for applications involving mechanical stress and impact.

o Test Method: ASTM B406 - Standard Test Method for Transverse Rupture Strength of
Cemented Carbides.

e Procedure:
o A standardized rectangular or round specimen of the carbide material is prepared.
o The specimen is placed on two supports (anvils) separated by a specified distance.
o Aload is applied to the center of the specimen from above, causing it to bend.
o The load is increased at a constant rate until the specimen fractures.

o The TRS is calculated from the load at which fracture occurred, the distance between the
supports, and the dimensions of the specimen’s cross-section.

Abrasive Wear Resistance Testing

Wear resistance is the ability to resist material loss due to mechanical action, such as friction or
abrasion. This is a crucial property for applications like pharmaceutical milling, where material
loss can lead to product contamination.

o Test Method: ASTM G65 - Standard Test Method for Measuring Abrasion Using the Dry
Sand/Rubber Wheel Apparatus.

e Procedure:

o Arectangular test specimen is weighed accurately.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o The specimen is mounted in the test apparatus, where it is pressed against a rotating
rubber-rimmed wheel with a specified force.

o A controlled flow of abrasive sand is introduced between the specimen and the wheel.
o The test is run for a predetermined number of revolutions.

o After the test, the specimen is cleaned and weighed again. The mass loss is a direct
measure of the abrasive wear. A lower mass loss indicates higher wear resistance.

Application-Driven Material Selection

The selection of an appropriate tungsten carbide grade is a balance between the competing
properties of hardness and toughness, dictated by the specific application's demands. The
following diagram illustrates the logical workflow for selecting a grade.
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Define Application Requirement
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Caption: Workflow for selecting a tungsten carbide grade.

Conclusion

The selection of a tungsten carbide grade is a critical decision that directly impacts the
performance, longevity, and reliability of components used in high-demand applications. While
Grade QF0301B, with its sub-micron grain structure and 10% cobalt binder, offers an excellent
combination of high wear resistance and good strength, alternative grades may be better suited
for tasks requiring extreme toughness or specialized characteristics. By understanding the
fundamental trade-offs between hardness and toughness—driven by grain size and binder
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content—and utilizing standardized test data, researchers and professionals can make
informed decisions to optimize their material selection for any given application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. retopz.com [retopz.com]

o 2. carbideprovider.com [carbideprovider.com]

o 3. fmcarbide.com [fmcarbide.com]

e 4. Tungsten Carbide Materials [kennametal.com]

 To cite this document: BenchChem. [Performance Characteristics of Tungsten Carbide
Grades]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663483#qf0301b-vs-other-tungsten-carbide-grades]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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